2,2,4,4-tetramethyl-3-(1H-pyrazol-1-yl)cyclobutanone

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 2,2,4,4-tetramethyl-3-pyrazol-1-ylcyclobutan-1-one
• InChI: InChI=1S/C11H16N2O/c1-10(2)8(11(3,4)9(10)14)13-7-5-6-12-13/h5-8H,1-4H3
• InChI Key: ROEMBGFHTNEANY-UHFFFAOYSA-N
• SMILES: CC1(C(C(C1=O)(C)C)N2C=CC=N2)C

Description

2,2,4,4-tetramethyl-3-(1H-pyrazol-1-yl)cyclobutanone, also known as TMCB, is a synthetic organic compound with a cyclobutanone structure. TMCB has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

2,2,4,4-tetramethyl-3-(1H-pyrazol-1-yl)cyclobutanone's mechanism of action is not fully understood, but it is believed to interact with metal ions and enzymes in cells, leading to changes in cellular processes and signaling pathways.
Biochemical and Physiological Effects:
2,2,4,4-tetramethyl-3-(1H-pyrazol-1-yl)cyclobutanone has been shown to have various biochemical and physiological effects, including the inhibition of metalloproteases, the modulation of protein-protein interactions, and the induction of cell death in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2,4,4-tetramethyl-3-(1H-pyrazol-1-yl)cyclobutanone in lab experiments is its stability and ease of synthesis. However, one limitation is its potential toxicity and the need for careful handling and disposal.

Future Directions

For 2,2,4,4-tetramethyl-3-(1H-pyrazol-1-yl)cyclobutanone research include further exploration of its potential as a drug candidate for the treatment of cancer and Alzheimer's disease, as well as its use in the development of new catalysts for organic reactions. Additionally, the development of new fluorescent probes based on 2,2,4,4-tetramethyl-3-(1H-pyrazol-1-yl)cyclobutanone could have important applications in bioimaging and sensing.

Synthesis Methods

2,2,4,4-tetramethyl-3-(1H-pyrazol-1-yl)cyclobutanone can be synthesized through a multi-step process starting from commercially available starting materials. The first step involves the conversion of 2-methyl-3-butanone to 2,2,4,4-tetramethyl-3-buten-2-ol through a Grignard reaction. The second step involves the conversion of 2,2,4,4-tetramethyl-3-buten-2-ol to 2,2,4,4-tetramethyl-3-(1H-pyrazol-1-yl)cyclobutanone through a palladium-catalyzed cycloaddition reaction with 1H-pyrazole.

Scientific Research Applications

2,2,4,4-tetramethyl-3-(1H-pyrazol-1-yl)cyclobutanone has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a catalyst for organic reactions, and as a potential drug candidate for the treatment of cancer and Alzheimer's disease.